Cas no 116085-15-5 (Hetisan-2,11,13-triol,13-[(2E)-3-phenyl-2-propenoate], (2a,11a,13R)- (9CI))

• Product Name: Hetisan-2,11,13-triol,13-[(2E)-3-phenyl-2-propenoate], (2a,11a,13R)- (9CI)
• CAS No: 116085-15-5
• MF: C₂₉H₃₃NO₄
• MW: 459.576628446579
• CID: 220574
• Update Time: 2024-03-01

Hetisan-2,11,13-triol,13-[(2E)-3-phenyl-2-propenoate], (2a,11a,13R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Hetisan-2,11,13-triol,13-[(2E)-3-phenyl-2-propenoate], (2a,11a,13R)- (9CI)
• 1H,4H,7H-6a,9-Ethano-5,7,10b-methenodibenz[cd,f]indole,hetisan-2,11,13-triol deriv.
• Hetisan-2,11,13-triol,13-(3-phenyl-2-propenoate), [2a,11a,13R(E)]-
• Palmasine
• Hetisan-2,11,13-triol, 13-[(2E)-3-phenyl-2-propenoate], (2α,11α,13R)- (9CI)

• Inchi： 1S/C29H33NO4/c1-15-10-28-13-18-24-27(2)11-17(31)12-29(24)25(28)22(33)20(15)23(21(28)26(29)30(18)14-27)34-19(32)9-8-16-6-4-3-5-7-16/h3-9,17-18,20-26,31,33H,1,10-14H2,2H3/b9-8+/t17-,18-,20+,21+,22-,23-,24+,25+,26+,27+,28-,29-/m0/s1
• InChI Key： JZBNMSVUZKTTOR-ALEHKAJLSA-N
• SMILES： C1N2[C@H]3C[C@@]45[C@H]6[C@@H]2[C@]2([C@@H]4[C@@H](O)[C@H]([C@@H]6OC(/C=C/C4C=CC=CC=4)=O)C(C5)=C)[C@H]3[C@]1(C)C[C@H](O)C2

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• XLogP3: 2.909

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• PSA: 52.54
• pka: 13.75±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Villanovane, atisane, trachylobane or helvifulvane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Villanovane, atisane, trachylobane or helvifulvane diterpenoids